Cas no 42059-76-7 (4H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-4-oxo-)

• Product Name: 4H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-4-oxo-
• CAS No: 42059-76-7
• MF: C₁₀H₄Br₂O₃
• MW: 331.944961547852
• CID: 327961
• PubChem ID: 24865057
• Update Time: 2025-06-27

4H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-4-oxo-
• 6,8-Dibromo-3-formylchromone
• 2H-1,3-Benzoxazine-2,4(3H)-dione, 6,8-dibromo-2-thio-
• 6,8-Dibrom-4-oxo-4H-chromen-3-carbaldehyd
• 6,8-Dibromo-2-thio-2H-1,3-benzoxazine-2,4(3H)-dione
• 6,8-dibromo-2-thioxo-2,3-dihydro-4H-1,3-benzoxazin-4-one
• 6,8-dibromo-2-thioxo-2,3-dihydro-benzo[e][1,3]oxazin-4-one
• 6,8-dibromo-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 6,8-dibromo-4-oxo-4H-chrome
• 6,8-Dibromo-dihydro-1,3-benzoxazine-2-thione-4-one
• AC1LHMSU
• Oprea1_089287
• Oprea1_401483
• CHEMBL83293
• BP-12409
• SCHEMBL5358403
• FC11
• DTXSID201229693
• MFCD00191991
• XTEURQCXJDIUCR-UHFFFAOYSA-N
• BDBM50131075
• 6,8-dibromo-4-oxo-chromene-3-carbaldehyde
• A899684
• 6,8-Dibromo-3-formylchromone, 99%
• 42059-76-7
• 6,8-dibromo-4-oxochromene-3-carbaldehyde
• AKOS015916434
• 6,8-Dibromo-4-oxo-4H-chromene-3-carbaldehyde
• 6,8-Dibromo-3-formylchromone,99%

• MDL： MFCD00191991
• Inchi： 1S/C10H4Br2O3/c11-6-1-7-9(14)5(3-13)4-15-10(7)8(12)2-6/h1-4H
• InChI Key： XTEURQCXJDIUCR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(C(C=O)=COC=21)=O)Br

Computed Properties

• Exact Mass: 329.85262
• Monoisotopic Mass: 329.853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 2.154
• Melting Point: 174-176 °C (lit.)
• Boiling Point: 421.4°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.734
• PSA: 43.37
• LogP: 3.13050

4H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-4-oxo- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Risk Phrases：25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-4-oxo-

4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo- (CAS No. 42059-76-7): An Overview of Its Structure, Properties, and Applications

4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo- (CAS No. 42059-76-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound belongs to the class of benzopyrans, which are characterized by a six-membered ring fused to a benzene ring. The presence of the 6,8-dibromo and 4-oxo substituents imparts unique chemical and biological properties to this molecule, making it a valuable compound for various applications.

The molecular formula of 4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo- is C₁₁H₆Br₂O₃, and its molecular weight is approximately 330.97 g/mol. The compound is known for its distinctive structure, which includes a benzopyran core with two bromine atoms at the 6 and 8 positions and a carbonyl group at the 4 position. This arrangement of functional groups contributes to its reactivity and potential biological activity.

In recent years, there has been a growing interest in the synthesis and characterization of 4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo-. Researchers have explored various synthetic routes to produce this compound efficiently. One notable method involves the condensation of salicylaldehyde with dibromomalonate in the presence of a suitable catalyst. This approach has been shown to yield high purity products with good yields, making it an attractive option for large-scale production.

The physical properties of 4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo- are also noteworthy. It is typically a solid at room temperature and exhibits low solubility in water but is soluble in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

In terms of biological activity, 4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo- has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This property makes it a potential lead compound for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

Beyond its enzymatic inhibition properties, 4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo- has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various pathological conditions. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage. These findings suggest that it may have potential applications in the development of antioxidant-based therapies.

The structural features of 4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo-, particularly the presence of the bromine atoms and the carbonyl group, contribute to its unique electronic properties. These properties make it an interesting candidate for use in materials science applications. For example, it has been explored as a building block for the synthesis of conjugated polymers with tunable electronic properties. Such polymers have potential applications in organic electronics and photovoltaic devices.

In conclusion, 4H-1-Benzopyran-3-carboxaldehyde, 6,8-dibromo-4-oxo- (CAS No. 42059-76-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, organic synthesis, and materials science. Its unique structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.